Cas no 172735-67-0 (Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester)

Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester structure
172735-67-0 structure
Product name:Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
CAS No:172735-67-0
MF:C19H18N2O3
MW:322.35782
CID:1356574
PubChem ID:86185667

Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]-, ethyl ester
    • Ethyl 4-[(2-methyl-4-oxo-3(4H)-quinazolinyl)methyl]benzoate
    • DTXSID401187338
    • 172735-67-0
    • Inchi: InChI=1S/C19H18N2O3/c1-3-24-19(23)15-10-8-14(9-11-15)12-21-13(2)20-17-7-5-4-6-16(17)18(21)22/h4-11H,3,12H2,1-2H3
    • InChI Key: ZAOCXWTUODYXKT-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=CC=C(C=C1)CN2C(=NC3=CC=CC=C3C2=O)C

Computed Properties

  • Exact Mass: 322.13184
  • Monoisotopic Mass: 322.13174244g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 509
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • PSA: 58.97

Recommend Articles

Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Minglong (Xianning) Medicine Co., Ltd.
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Runyan Pharmaceutical Technology Co., Ltd
Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Chong Da Prostaglandin Fine Chemicals Co., Ltd.